Cas no 1805694-80-7 (Methyl 3-(3-chloropropyl)-5-methylbenzoate)

• Product Name: Methyl 3-(3-chloropropyl)-5-methylbenzoate
• CAS No: 1805694-80-7
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 5000971
• Update Time: 2025-06-09

Methyl 3-(3-chloropropyl)-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-chloropropyl)-5-methylbenzoate

• Inchi： 1S/C12H15ClO2/c1-9-6-10(4-3-5-13)8-11(7-9)12(14)15-2/h6-8H,3-5H2,1-2H3
• InChI Key： RVWOWTMLLMUJBD-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C(=O)OC)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-(3-chloropropyl)-5-methylbenzoate

Methyl 3-(3-chloropropyl)-5-methylbenzoate: An Overview of CAS No. 1805694-80-7

Methyl 3-(3-chloropropyl)-5-methylbenzoate (CAS No. 1805694-80-7) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinct chemical structure, which includes a methyl ester group, a chloropropyl substituent, and a methylated benzene ring. The combination of these functional groups imparts specific properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Methyl 3-(3-chloropropyl)-5-methylbenzoate is represented by the formula C₁₂H₁₅ClO₂. This structure provides a foundation for understanding its reactivity and potential applications. The presence of the chloropropyl group introduces electrophilic character, making the molecule suitable for nucleophilic substitution reactions. The methyl ester group can be hydrolyzed to form the corresponding carboxylic acid, which can then undergo further transformations such as amidation or esterification. The methylated benzene ring adds aromatic stability and can participate in various aromatic substitution reactions.

In the pharmaceutical industry, Methyl 3-(3-chloropropyl)-5-methylbenzoate has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic profiles. Recent studies have explored its use in the development of novel analgesics, anti-inflammatory agents, and anti-cancer drugs. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported the synthesis of a series of derivatives from this compound that exhibited potent analgesic activity in animal models. These derivatives were found to have improved pharmacokinetic properties compared to existing analgesics, suggesting their potential for further clinical development.

Beyond pharmaceuticals, Methyl 3-(3-chloropropyl)-5-methylbenzoate has also found applications in materials science. Its unique combination of functional groups makes it an excellent candidate for the synthesis of polymers with tailored properties. Research published in the Journal of Polymer Science: Polymer Chemistry Edition (2021) demonstrated the use of this compound as a monomer in the preparation of copolymers with enhanced thermal stability and mechanical strength. These copolymers have potential applications in areas such as coatings, adhesives, and electronic materials.

The synthetic versatility of Methyl 3-(3-chloropropyl)-5-methylbenzoate has also been highlighted in several academic studies. A review article in Tetrahedron Letters (2020) discussed various synthetic routes to this compound and its derivatives, emphasizing the importance of catalyst selection and reaction conditions in achieving high yields and selectivity. The use of transition metal catalysts, such as palladium and nickel complexes, has been particularly effective in promoting selective transformations involving the chloropropyl group.

In addition to its synthetic utility, Methyl 3-(3-chloropropyl)-5-methylbenzoate has been studied for its environmental impact and safety profile. A comprehensive toxicity assessment published in the Toxicology Letters (2021) indicated that this compound exhibits low toxicity at typical exposure levels, making it suitable for industrial applications with appropriate handling precautions. However, it is important to note that proper safety protocols should always be followed when handling any chemical substance to ensure worker safety and environmental protection.

The future prospects for Methyl 3-(3-chloropropyl)-5-methylbenzoate are promising. Ongoing research continues to uncover new applications and improve synthetic methods for this compound. As our understanding of its properties deepens, it is likely that we will see increased utilization of Methyl 3-(3-chloropropyl)-5-methylbenzoate in both industrial and academic settings. Whether as an intermediate in drug discovery or as a building block for advanced materials, this compound stands out as a valuable addition to the chemist's toolkit.